Cas no 2172457-06-4 (2-5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172457-06-4
• MF: C₁₂H₂₄N₄O
• MW: 240.345162391663
• CID: 5568547
• PubChem ID: 165596837
• Update Time: 2025-10-29

2-5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2172457-06-4
• EN300-1598274
• 2-[5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2-5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C12H24N4O/c1-4-10(5-2)16-12(7-9-17-3)11(6-8-13)14-15-16/h10H,4-9,13H2,1-3H3
• InChI Key： UOQJXSBOAPJIHS-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CCN)N=NN1C(CC)CC

Computed Properties

• Exact Mass: 240.19501140g/mol
• Monoisotopic Mass: 240.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 2-5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

Compound CAS No. 2172457-06-4: 2-[5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]ethanamine

The compound with CAS No. 2172457-06-4, known as 2-[5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]ethanamine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a triazole ring system and an ethanamine functional group. The presence of the triazole moiety makes it particularly interesting for researchers in the field of medicinal chemistry due to its ability to act as a bioisostere or a linker in drug design.

Recent studies have highlighted the importance of triazole-containing compounds in the development of novel therapeutics. For instance, researchers have explored the use of this compound as a building block for creating bioactive molecules with enhanced pharmacokinetic properties. The methoxyethyl group within the structure contributes to the molecule's solubility and stability, making it suitable for various biological assays. Additionally, the pentan-3-yl substituent adds bulk to the molecule, potentially influencing its interactions with biological targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of click chemistry principles has been reported in some synthetic routes, enabling efficient and selective formation of the triazole ring. This approach not only enhances the yield but also ensures high purity, which is critical for downstream applications in drug discovery.

In terms of applications, this compound has shown promise in several areas. For example, it has been investigated as a potential inhibitor of enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory drug development. Furthermore, its ability to act as a ligand in metalloproteomics has opened new avenues for studying metalloenzyme activity and regulation.

Recent advancements in computational chemistry have also facilitated a deeper understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with key biological targets, providing insights into its mechanism of action. These findings are particularly valuable for optimizing its structure to improve potency and selectivity.

Moreover, the compound's stability under physiological conditions has been thoroughly evaluated, demonstrating its suitability for in vivo studies. Preclinical data indicate that it exhibits favorable pharmacokinetic profiles, including moderate absorption and prolonged half-life. These characteristics make it an attractive candidate for further development into therapeutic agents.

In conclusion, CAS No. 2172457-06-4, or 2-[5-(2-methoxyethyl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]ethanamine, represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and promising biological properties position it as a valuable tool for researchers aiming to develop innovative therapeutic solutions.